Cas no 88138-71-0 (Benzenamine, 4-[[5-(1H-imidazol-1-yl)pentyl]oxy]-)

Benzenamine, 4-[[5-(1H-imidazol-1-yl)pentyl]oxy]- structure
88138-71-0 structure
Product Name:Benzenamine, 4-[[5-(1H-imidazol-1-yl)pentyl]oxy]-
CAS No:88138-71-0
MF:C14H19N3O
MW:245.320163011551
CID:643614
PubChem ID:13219116
Update Time:2025-04-19

Benzenamine, 4-[[5-(1H-imidazol-1-yl)pentyl]oxy]- Chemical and Physical Properties

Names and Identifiers

    • Benzenamine, 4-[[5-(1H-imidazol-1-yl)pentyl]oxy]-
    • 4-(5-imidazol-1-ylpentoxy)aniline
    • 4-{[5-(1H-Imidazol-1-yl)pentyl]oxy}aniline
    • DTXSID90529215
    • 88138-71-0
    • Inchi: 1S/C14H19N3O/c15-13-4-6-14(7-5-13)18-11-3-1-2-9-17-10-8-16-12-17/h4-8,10,12H,1-3,9,11,15H2
    • InChI Key: JMAZYVRBZJNMEB-UHFFFAOYSA-N
    • SMILES: O(C1C=CC(=CC=1)N)CCCCCN1C=NC=C1

Computed Properties

  • Exact Mass: 245.152812238g/mol
  • Monoisotopic Mass: 245.152812238g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 7
  • Complexity: 217
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2
  • Topological Polar Surface Area: 53.1Ų
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